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Cat. No.: B082577 Get Quote

Hexafluoroacetone Sesquihydrate: A Technical
Guide to its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexafluoroacetone (HFA) is a highly reactive, nonflammable gas notable for its strong

electrophilic character. In the presence of water, it readily forms hydrates, with the most

common being Hexafluoroacetone sesquihydrate (HFA·1.5H₂O). This technical guide

provides an in-depth overview of the key physical properties of Hexafluoroacetone
sesquihydrate, presenting available data in a structured format. Due to the compound's

reactivity and thermal instability, some physical properties, such as a distinct boiling point, are

not readily determined. This document also outlines generalized experimental protocols for the

characterization of hydrates, which can be adapted for more specific investigations into HFA

sesquihydrate.
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The quantitative physical data for Hexafluoroacetone sesquihydrate are summarized in the

table below. It is important to note that the boiling point for the sesquihydrate is not available,

as it tends to decompose upon heating. The boiling point provided in many sources

corresponds to the anhydrous form of Hexafluoroacetone.

Physical Property Value Source

Melting Point/Range 18 - 21 °C / 64.4 - 69.8 °F [1]

Boiling Point Not Available (Decomposes) [2]

Density 1.69 g/cm³ [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

Hexafluoroacetone sesquihydrate are not extensively published. However, standard

methodologies for the characterization of hydrates can be applied. The following are

generalized protocols that can be adapted by researchers.

Determination of Melting Point
The melting point of Hexafluoroacetone sesquihydrate can be determined using a standard

capillary melting point apparatus.

Sample Preparation: A small amount of Hexafluoroacetone sesquihydrate is carefully

packed into a capillary tube.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The temperature is gradually increased at a slow, controlled rate (e.g., 1-2 °C per

minute) to ensure accurate determination.

Observation: The temperature range at which the solid begins to melt and the temperature at

which it becomes completely liquid are recorded. This range is reported as the melting point.
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The density of liquid Hexafluoroacetone sesquihydrate can be determined using a

pycnometer or a digital density meter.

Pycnometer Calibration: The pycnometer is first cleaned, dried, and weighed empty. It is then

filled with a reference liquid of known density (e.g., deionized water) at a specific

temperature, and weighed again.

Sample Measurement: The pycnometer is emptied, dried, and then filled with

Hexafluoroacetone sesquihydrate at the same temperature. The filled pycnometer is then

weighed.

Calculation: The density of the sample is calculated using the weights of the empty

pycnometer, the pycnometer filled with the reference liquid, and the pycnometer filled with

the sample, along with the known density of the reference liquid.

Logical Relationships: Formation of
Hexafluoroacetone Hydrates
Hexafluoroacetone's strong electrophilicity drives its vigorous reaction with water to form stable

hydrates. This relationship is a key characteristic of its chemistry. The following diagram

illustrates the reversible formation of Hexafluoroacetone dihydrate and sesquihydrate from the

anhydrous form.

Hexafluoroacetone (Anhydrous Gas)
(CF₃)₂CO

Hexafluoroacetone Dihydrate
(CF₃)₂C(OH)₂

+ 2H₂O

Hexafluoroacetone Sesquihydrate
(CF₃)₂CO · 1.5H₂O

+ 1.5H₂O

Water
H₂O

- 2H₂O (Heating)- 1.5H₂O (Heating)

Click to download full resolution via product page

Figure 1: Reversible formation of Hexafluoroacetone hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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